Cas no 137968-29-7 (1H-Pyrazol-5-amine, 4,4'-(phenylmethylene)bis[1-(phenylmethyl)-)

1H-Pyrazol-5-amine, 4,4'-(phenylmethylene)bis[1-(phenylmethyl)- structure
137968-29-7 structure
Product Name:1H-Pyrazol-5-amine, 4,4'-(phenylmethylene)bis[1-(phenylmethyl)-
CAS No:137968-29-7
MF:C27H26N6
MW:434.535544872284
CID:1247645
PubChem ID:15129848
Update Time:2025-04-20

1H-Pyrazol-5-amine, 4,4'-(phenylmethylene)bis[1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Bis(5-amino-1-benzyl-4-pyrazolyl)phenylmethane
    • 4,4a(2)-(Phenylmethylene)bis[1-(phenylmethyl)-1H-pyrazol-5-amine]
    • DTXSID001178721
    • 137968-29-7
    • 1H-Pyrazol-5-amine, 4,4'-(phenylmethylene)bis[1-(phenylmethyl)-
    • Inchi: 1S/C27H26N6/c28-26-23(16-30-32(26)18-20-10-4-1-5-11-20)25(22-14-8-3-9-15-22)24-17-31-33(27(24)29)19-21-12-6-2-7-13-21/h1-17,25H,18-19,28-29H2
    • InChI Key: LDAOSLWWXRVJOF-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)C(=C(C=N1)C(C1C=CC=CC=1)C1C=NN(CC2C=CC=CC=2)C=1N)N

Computed Properties

  • Exact Mass: 434.22218
  • Monoisotopic Mass: 434.22189485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 7
  • Complexity: 541
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 87.7Ų

Experimental Properties

  • PSA: 87.68
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